Cas no 1361832-47-4 (2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl
• CAS No: 1361832-47-4
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4991618
• Update Time: 2025-10-18

2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-1-3-10(17)6-11(8)12-5-9(15)2-4-13(12)16/h1-6H,7H2
• InChI Key： IAUCAFWZEQSYEH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C1C=C(C=CC=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl

Comprehensive Overview of 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl (CAS No. 1361832-47-4)

The compound 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl (CAS No. 1361832-47-4) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule features a unique combination of halogen substituents, including bromomethyl, dichloro, and fluoro groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a versatile intermediate for constructing complex molecular architectures, especially in the development of bioactive compounds and advanced materials.

In recent years, the demand for halogenated biphenyl derivatives like 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, where precision and efficiency are paramount. The presence of the bromomethyl group in this compound makes it an excellent candidate for further functionalization, enabling the introduction of various pharmacophores or structural motifs. This adaptability aligns with the growing trend of fragment-based drug design, a hot topic in pharmaceutical R&D.

Another area where CAS No. 1361832-47-4 shines is in materials science. Its biphenyl core, combined with halogen substituents, offers intriguing electronic properties that can be exploited in the design of organic semiconductors or liquid crystals. With the rise of flexible electronics and OLED technologies, researchers are actively exploring halogenated aromatics for their tunable optoelectronic characteristics. This compound’s fluoro and chloro groups, in particular, can influence conjugation and steric effects, making it a valuable building block for next-generation materials.

From a synthetic chemistry perspective, the stability and reactivity of 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl have been subjects of extensive study. Its halogen-rich structure allows for selective transformations under controlled conditions, a feature highly sought after in green chemistry initiatives. As the scientific community shifts toward sustainable practices, the ability to perform efficient, atom-economical reactions with such intermediates is a key advantage. This aligns with frequently searched queries like "eco-friendly halogenation methods" and "sustainable biphenyl synthesis," reflecting broader industry trends.

Quality control and analytical characterization of CAS No. 1361832-47-4 are critical for ensuring its reproducibility in research and industrial applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods address common concerns raised in forums and search engines, such as "how to validate halogenated biphenyl purity" or "analytical challenges in polyhalogenated compounds." Providing detailed spectral data and chromatographic profiles can enhance the compound’s credibility among end-users.

Looking ahead, the potential applications of 2'-Bromomethyl-2,5-dichloro-5'-fluoro-biphenyl are likely to expand as interdisciplinary research progresses. Its compatibility with catalyzed C-H activation protocols and photoredox chemistry opens doors to innovative synthetic routes. Moreover, its relevance in medicinal chemistry—particularly in targeting kinase inhibitors or GPCR modulators—positions it as a compound of enduring interest. By addressing these cutting-edge themes, this overview not only meets SEO demands but also serves as a resource for professionals navigating the evolving landscape of chemical innovation.